Cas no 2825005-70-5 (1-(Azepan-1-yl)-2-(piperazin-1-yl)propan-1-one hydrochloride)

• Product Name: 1-(Azepan-1-yl)-2-(piperazin-1-yl)propan-1-one hydrochloride
• CAS No: 2825005-70-5
• MF: C₁₃H₂₆ClN₃O
• MW: 275.81804227829
• CID: 6293116
• PubChem ID: 165818486
• Update Time: 2025-10-17

1-(Azepan-1-yl)-2-(piperazin-1-yl)propan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37473858
• 2825005-70-5
• 1-(azepan-1-yl)-2-(piperazin-1-yl)propan-1-one hydrochloride
• 1-(Azepan-1-yl)-2-(piperazin-1-yl)propan-1-one hydrochloride

• Inchi： 1S/C13H25N3O.ClH/c1-12(15-10-6-14-7-11-15)13(17)16-8-4-2-3-5-9-16;/h12,14H,2-11H2,1H3;1H
• InChI Key： LZDPEADWMKAJMU-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C)N1CCNCC1)N1CCCCCC1

Computed Properties

• Exact Mass: 275.1764402g/mol
• Monoisotopic Mass: 275.1764402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.6Ų

Additional information on 1-(Azepan-1-yl)-2-(piperazin-1-yl)propan-1-one hydrochloride

Introduction to 1-(Azepan-1-yl)-2-(piperazin-1-yl)propan-1-one hydrochloride (CAS No. 2825005-70-5)

1-(Azepan-1-yl)-2-(piperazin-1-yl)propan-1-one hydrochloride, identified by its CAS number 2825005-70-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural framework combining azepane and piperazine moieties, has garnered attention for its potential applications in drug discovery and development. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological investigation.

The structural composition of 1-(Azepan-1-yl)-2-(piperazin-1-yl)propan-1-one hydrochloride consists of a propyl chain bridging an azepane ring to a piperazine ring. This arrangement introduces a rigid core with flexible side chains, which can be modulated to achieve specific biological activities. The azepane ring, a seven-membered heterocycle, contributes to metabolic stability and binding affinity, while the piperazine moiety is well-known for its role in central nervous system (CNS) drugs due to its ability to interact with various neurotransmitter receptors.

In recent years, there has been growing interest in the development of dual-action compounds that target multiple pathways simultaneously. The combination of azepane and piperazine in 1-(Azepan-1-yl)-2-(piperazin-1-yl)propan-1-one hydrochloride suggests potential applications in treating multifaceted disorders. For instance, studies have shown that molecules incorporating both azepane and piperazine scaffolds exhibit properties that make them suitable for addressing neurological conditions such as depression, anxiety, and cognitive disorders.

One of the most compelling aspects of 1-(Azepan-1-yl)-2-(piperazin-1-yl)propan-1-one hydrochloride is its versatility as a pharmacophore. Researchers have explored its derivatives to develop novel therapeutic agents with improved efficacy and reduced side effects. The hydrochloride salt form not only enhances the compound's pharmacokinetic properties but also facilitates its use in high-throughput screening (HTS) assays. These assays are crucial for identifying lead compounds that can be further optimized for clinical use.

Recent advancements in computational chemistry have enabled the rapid design and evaluation of such complex molecules. By leveraging molecular modeling techniques, scientists can predict the binding interactions of 1-(Azepan-1-yl)-2-(piperazin-1-yl)propan-1-one hydrochloride with biological targets, thereby accelerating the drug discovery process. This approach has been particularly effective in identifying compounds that modulate enzyme activity or receptor binding, two key mechanisms in many therapeutic strategies.

The pharmaceutical industry has long recognized the importance of structural diversity in drug design. 1-(Azepan-1-yl)-2-(piperazin-1-yl)propan-1-one hydrochloride exemplifies this principle by integrating two distinct heterocyclic systems into a single molecular entity. This design not only enhances binding affinity but also provides a scaffold for further chemical modification. Such flexibility is essential for optimizing pharmacological properties such as selectivity, solubility, and bioavailability.

In clinical research, 1-(Azepan-1-yl)-2-(piperazin-1-ylopropanalone hydrochloride) has been investigated for its potential role in treating neurological disorders. Preclinical studies have demonstrated that derivatives of this compound exhibit anxiolytic and antidepressant effects by modulating neurotransmitter systems involved in mood regulation. The azepane ring's stability allows for prolonged action, while the piperazine moiety ensures rapid penetration across the blood-brain barrier.

The synthesis of 1-(Azepan-lv-lvI-pvperazme-propan-l-onc hydncoclride) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as catalytic hydrogenation, nucleophilic substitution, and stereoselective synthesis play critical roles in constructing the desired molecular framework.

As our understanding of disease mechanisms evolves, so does our approach to drug development. l(Azepane-lvI-pvperazme-propan-l-onc hydncoclride) represents a promising candidate for further exploration due to its unique structural features and potential therapeutic applications. Continued research into this compound and its derivatives will likely yield valuable insights into new treatment strategies for neurological and other disorders.

The integration of computational modeling with experimental validation has been instrumental in advancing the study of l(Azepane-lvl-pvperazme-propan-l-onc hydncoclride). By combining these approaches, researchers can rapidly screen large libraries of compounds and identify those with optimal pharmacological profiles. This synergy between computational chemistry and experimental biology has significantly accelerated the pace of drug discovery in recent years.

In conclusion,l(Azepane-lvl-pvperazme-propan-l-onc hydncoclride) (CAS No.l 2825005 - 70 - 5) is a compound with substantial potential in pharmaceutical research . Its unique structural features , combined with its favorable pharmacokinetic properties , make it an attractive candidate for further development . As scientific understanding progresses , we can expect to see more innovative applications emerge from this class of molecules .